3-amino-6-(4-chlorophenyl)-N-(4-ethoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-6-(4-chlorophenyl)-N-(4-ethoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C23H17ClF3N3O2S/c1-2-32-15-9-7-14(8-10-15)29-21(31)20-19(28)18-16(23(25,26)27)11-17(30-22(18)33-20)12-3-5-13(24)6-4-12/h3-11H,2,28H2,1H3,(H,29,31)
• InChI Key: IDSQVLKTPSWDKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C(F)(F)F)C4=CC=C(C=C4)Cl)N
• Molecular Formula: C23H17ClF3N3O2S
• Molecular Weight: 491.9 g/mol
• CAS No.: 380540-61-4

Description

3-amino-6-(4-chlorophenyl)-N-(4-ethoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C23H17ClF3N3O2S and its molecular weight is 491.9g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research into the synthesis of novel pyrido and thieno pyrimidines, including compounds similar to "3-amino-6-(4-chlorophenyl)-N-(4-ethoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide," reveals a broad interest in developing new synthetic routes for heterocyclic compounds. These compounds are crucial for the development of new therapeutic agents and have applications in creating materials with unique electronic properties. For instance, Bakhite et al. (2005) explored the synthesis of novel pyrido and thieno pyrimidines derivatives, showcasing the versatility of these compounds in synthetic organic chemistry and their potential as building blocks for more complex molecules (Bakhite, Al‐Sehemi, & Yamada, 2005).

Antiproliferative Activity

The exploration of antiproliferative activities of thieno pyridine derivatives signifies the compound's potential in medicinal chemistry, particularly in cancer research. Van Rensburg et al. (2017) studied a series of 2-chlorophenyl carboxamide thienopyridines, demonstrating that modifications to specific functional groups can significantly impact the biological activity of these compounds. This research underscores the importance of structural variations in developing new drugs with enhanced efficacy (Van Rensburg et al., 2017).

Antimicrobial and Antifungal Applications

The antimicrobial and antifungal properties of thieno pyridine derivatives have also been investigated, indicating the potential of these compounds in treating infections. Gad-Elkareem et al. (2011) synthesized new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, demonstrating significant antimicrobial activities. This suggests the utility of such compounds in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Gas Separation Applications

In material science, the development of new polymers and materials for gas separation has benefited from the incorporation of heterocyclic compounds like thieno pyridines. Fang et al. (2000) synthesized a series of aromatic hyperbranched polyimides using a triamine monomer and dianhydride monomers, showcasing the potential of these materials in gas separation technologies (Fang, Kita, & Okamoto, 2000).